Cas no 2751611-69-3 (4-(Pyrrolidin-3-yloxy)benzamide hydrochloride)

• Product Name: 4-(Pyrrolidin-3-yloxy)benzamide hydrochloride
• CAS No: 2751611-69-3
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• MDL: MFCD34594289
• CID: 5628180
• PubChem ID: 77508988
• Update Time: 2025-10-31

4-(Pyrrolidin-3-yloxy)benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-28318119
• 2751611-69-3
• Z5111593308
• 4-(pyrrolidin-3-yloxy)benzamide hydrochloride
• 4-(Pyrrolidin-3-yloxy)benzamide hydrochloride

• MDL： MFCD34594289
• Inchi： 1S/C11H14N2O2.ClH/c12-11(14)8-1-3-9(4-2-8)15-10-5-6-13-7-10;/h1-4,10,13H,5-7H2,(H2,12,14);1H
• InChI Key： DZSNRSGGBHGXLR-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(C(N)=O)=CC=1)C1CNCC1

Computed Properties

• Exact Mass: 242.0822054g/mol
• Monoisotopic Mass: 242.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on 4-(Pyrrolidin-3-yloxy)benzamide hydrochloride

Introduction to 4-(Pyrrolidin-3-yloxy)benzamide hydrochloride (CAS No. 2751611-69-3)

4-(Pyrrolidin-3-yloxy)benzamide hydrochloride, identified by the chemical compound code CAS No. 2751611-69-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzamide class, characterized by its benzoyl group attached to an amide moiety, and incorporates a pyrrolidine ring at the 4-position of the benzene core. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for various therapeutic applications.

The structure of 4-(Pyrrolidin-3-yloxy)benzamide hydrochloride exhibits a unique combination of pharmacophoric elements that contribute to its biological activity. The pyrrolidine ring, known for its ability to mimic natural amino acid structures, facilitates interactions with biological targets, while the benzamide moiety is frequently associated with analgesic, anti-inflammatory, and neuroprotective properties. This structural framework suggests potential utility in modulating pathways relevant to central nervous system (CNS) disorders, inflammatory conditions, and other metabolic diseases.

In recent years, there has been growing interest in developing novel molecules that can interact selectively with biological receptors or enzymes. The synthesis of 4-(Pyrrolidin-3-yloxy)benzamide hydrochloride has been optimized through multi-step organic reactions, ensuring high purity and yield. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the key pyrrolidinyl-benzamide linkage efficiently. These synthetic strategies not only enhance the scalability of production but also allow for structural modifications to fine-tune pharmacological properties.

The pharmacological profile of 4-(Pyrrolidin-3-yloxy)benzamide hydrochloride has been evaluated in preclinical studies, where it demonstrated notable effects on several key targets. Research indicates that this compound may exert its therapeutic effects by inhibiting specific enzymes or modulating receptor activity. For instance, preliminary data suggests potential interactions with cyclooxygenase (COX) enzymes, which are pivotal in the inflammatory response, as well as with serine proteases involved in neurodegenerative processes. Such findings position this compound as a candidate for further exploration in drug discovery programs targeting chronic inflammatory diseases and neurodegenerative disorders.

One of the most compelling aspects of 4-(Pyrrolidin-3-yloxy)benzamide hydrochloride is its potential for drug repurposing. Given the structural similarities to known bioactive molecules, this compound may offer advantages over existing therapies by providing a novel mechanism of action or improved pharmacokinetic profiles. For example, analogs of benzamide derivatives have shown promise in treating pain syndromes and cognitive impairments. The incorporation of a pyrrolidine scaffold may enhance binding affinity and selectivity, reducing side effects associated with non-specific interactions.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions using molecular docking simulations. These simulations have been applied to 4-(Pyrrolidin-3-yloxy)benzamide hydrochloride, revealing potential binding modes with targets such as PDE4 (phosphodiesterase 4), which is implicated in conditions like COPD and asthma. Additionally, virtual screening techniques have identified derivatives of this compound that may exhibit enhanced efficacy or reduced toxicity compared to the parent molecule. Such computational approaches accelerate the drug discovery pipeline by prioritizing compounds with high predicted affinity and selectivity.

The biological activity of 4-(Pyrrolidin-3-yloxy)benzamide hydrochloride has also been explored in cell-based assays and animal models. In vitro studies have demonstrated inhibitory effects on pro-inflammatory cytokine production, suggesting its potential use in treating autoimmune diseases or sepsis-related inflammation. Furthermore, animal models have shown promising results in reducing neuropathic pain without significant motor impairment, indicating a favorable therapeutic index for pain management applications. These findings underscore the compound's potential as a lead molecule for further development into novel therapeutics.

As research progresses, the synthetic accessibility of 4-(Pyrrolidin-3-yloxy)benzamide hydrochloride continues to be refined to support larger-scale investigations and clinical trials. Collaborative efforts between synthetic chemists and medicinal chemists are essential to optimize both yield and purity while maintaining structural integrity. Advances in green chemistry principles may also be leveraged to develop more sustainable synthetic routes, reducing environmental impact without compromising efficacy.

The future directions for 4-(Pyrrolidin-3-yloxy)benzamide hydrochloride include extensive preclinical characterization to elucidate its mechanism of action fully and identify any off-target effects. Additionally, formulation studies will be crucial to determine optimal delivery systems that enhance bioavailability and target specificity. If preclinical results remain encouraging, clinical trials could commence soon, providing critical insights into its therapeutic potential in human populations.

In conclusion,4-(Pyrrolidin-3-yloxy)benzamide hydrochloride (CAS No. 2751611-69-3) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activity. Its synthesis has been achieved through efficient methodologies, while preclinical data highlights its potential as an inhibitor of key inflammatory and neurodegenerative pathways. As computational tools continue to refine target identification and molecular design,this compound remains a compelling candidate for further investigation, with potential applications spanning multiple therapeutic areas.